![molecular formula C14H16N4O3S B1227602 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(1-propan-2-yl-5-tetrazolyl)thio]ethanone](/img/structure/B1227602.png)
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(1-propan-2-yl-5-tetrazolyl)thio]ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-propan-2-yl-5-tetrazolyl)thio]ethanone is a benzodioxine.
Scientific Research Applications
Synthesis and Potential Applications
Synthesis and Anti-Inflammatory Activity : Compounds related to 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(1-propan-2-yl-5-tetrazolyl)thio]ethanone have been synthesized and exhibit anti-inflammatory activity. These include derivatives like S-alkylated 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiols and 5-(2-,3- and 4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols, indicating potential therapeutic applications (Labanauskas et al., 2004).
Antidepressant Properties : Derivatives from 2,3-dihydro-(1,4-benzodioxin-5-yl)piperazine and benzo[b]thiophene, which may include structural similarities to the specified compound, have been explored for their dual action at 5-HT(1A) serotonin receptors and serotonin transporter. This indicates potential use in treating depression (Silanes et al., 2004).
Antimicrobial Activity : Novel derivatives bearing pharmacophores related to the compound have shown significant antimicrobial activity against various bacterial and fungal strains, suggesting potential for developing new antimicrobial agents (Dişli et al., 2021).
Cancer Therapeutics : Analogous compounds, such as hydroxyl-containing benzo[b]thiophene analogs, have demonstrated antiproliferative activity against cancer cells, particularly laryngeal carcinoma. This suggests a possible role in cancer therapeutics (Haridevamuthu et al., 2023).
Chemical Synthesis and Characterization
Directed Metalation in Synthesis : The compound's related derivatives have been synthesized using techniques like directed metalation, highlighting advanced methods in chemical synthesis (Pradhan & De, 2005).
Structural and Theoretical Studies : Reinvestigations and theoretical studies on related compounds, such as trans-(±)-1,2,3,4,4a,10a-hexahydro [1,4] benzodioxino[2,3-c]pyridine, contribute to a deeper understanding of their chemical properties, which is crucial for their application in various fields (Procopiou et al., 1994).
Benzil and Coumestan Derivatives : Study of structurally related compounds like benzil and coumestan derivatives from natural sources for their cytotoxic properties provides insights into potential pharmacological applications (Ganapaty et al., 2009).
properties
Molecular Formula |
C14H16N4O3S |
---|---|
Molecular Weight |
320.37 g/mol |
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylethanone |
InChI |
InChI=1S/C14H16N4O3S/c1-9(2)18-14(15-16-17-18)22-8-11(19)10-3-4-12-13(7-10)21-6-5-20-12/h3-4,7,9H,5-6,8H2,1-2H3 |
InChI Key |
RYINBEFZQUPVNQ-UHFFFAOYSA-N |
SMILES |
CC(C)N1C(=NN=N1)SCC(=O)C2=CC3=C(C=C2)OCCO3 |
Canonical SMILES |
CC(C)N1C(=NN=N1)SCC(=O)C2=CC3=C(C=C2)OCCO3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.